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Compound of Interest

Compound Name: L-cystine hydrochloride

Cat. No.: B1357973 Get Quote

An In-Depth Technical Guide to the Core Properties of L-Cystine Hydrochloride

This technical guide provides a comprehensive overview of the basic properties, synthesis,

biological significance, and analytical methodologies for L-cystine hydrochloride. It is

intended for researchers, scientists, and drug development professionals who utilize this

compound in their work. L-cystine, a disulfide-linked dimer of the amino acid cysteine, is a

crucial component in various biological and pharmaceutical applications. Its hydrochloride salt

form offers enhanced stability and solubility.

Physicochemical Properties
L-cystine hydrochloride is the salt form of the amino acid L-cystine. It is important to

distinguish it from L-cysteine hydrochloride, the salt of the monomeric amino acid, which is the

reduced form. L-cysteine hydrochloride is often used as a more stable precursor to L-cysteine

in various applications.[1] The fundamental properties are summarized below for clarity and

comparison.

Table 1: Physicochemical Properties of L-Cystine Hydrochloride
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Property Value Reference

IUPAC Name

(2R)-2-amino-3-[[(2R)-2-
amino-2-
carboxyethyl]disulfanyl]pr
opanoic
acid;hydrochloride

[2]

Molecular Formula C₆H₁₃ClN₂O₄S₂ [2]

Molecular Weight 276.8 g/mol [2]

CAS Number

438633-05-7 (specific); L-

Cystine hydrochloride

(general)

[2]

Appearance White crystalline powder [3]

Parent Compound L-Cystine (CID: 67678) [2]

| Component Compounds| L-Cystine, Hydrochloric Acid |[2] |

Table 2: Physicochemical Properties of L-Cysteine Hydrochloride (Anhydrous)

Property Value Reference

IUPAC Name

(2R)-2-amino-3-
sulfanylpropanoic
acid;hydrochloride

[4]

Molecular Formula C₃H₈ClNO₂S [1][4]

Molecular Weight 157.62 g/mol [1][4]

CAS Number 52-89-1 [1][4]

Melting Point
175 - 180 °C (with

decomposition)
[1]

Solubility
Soluble in water, ethanol,

ammonia, acetic acid.
[1][5]
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| Stability | More stable than L-cysteine. Sensitive to light, moisture, and air.[1] Incompatible

with strong oxidizing agents.[5] |

Synthesis and Manufacturing
L-cysteine hydrochloride is typically produced via the reduction of L-cystine. A common

industrial method involves an electrochemical process.[6] This approach is efficient and avoids

the use of harsh chemical reductants that can lead to contamination.[6]

Experimental Protocol: Electrolytic Synthesis of L-
Cysteine Hydrochloride Monohydrate
The following protocol is a representative example based on published industrial methods for

the reduction of L-cystine.[7]

Acidification Reaction: L-cystine is introduced into a ceramic reaction kettle as the primary

raw material. Hydrochloric acid and water are added as auxiliary materials to create an

acidic reaction mixture.

Decoloration and Filtration: Activated carbon is added to the mixture in a decoloring reaction

kettle to remove impurities. The mixture is then filtered to yield a clarified solution.

Electrolytic Reduction: The filtered solution is transferred to an electrolytic cell. A controlled

voltage and current density are applied to initiate the electrochemical reduction of the

disulfide bond in L-cystine, converting it to L-cysteine.

Concentration: Following electrolysis, the resulting L-cysteine hydrochloride solution is

concentrated under vacuum to increase the solute concentration and facilitate crystallization.

Crystallization and Separation: The concentrated solution is cooled, often in an ice bath, to

induce crystallization of L-cysteine hydrochloride monohydrate.[8] The resulting crystals are

then separated from the mother liquor using a centrifuge.

Drying: The separated crystals are dried in a vacuum dryer at a controlled temperature (e.g.,

75-85°C) for a specific duration (4-6 hours) to obtain the final, purified product.[7]
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Workflow for the electrolytic synthesis of L-cysteine HCl.[7]
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Biological Role and Signaling Pathways
In biological systems, L-cystine serves as a key, stable source of L-cysteine. Cells import L-

cystine, which is then rapidly reduced to two molecules of L-cysteine. L-cysteine is a

cornerstone of cellular antioxidant defense, primarily as a rate-limiting precursor for the

synthesis of glutathione (GSH).[1][9] Glutathione is a critical tripeptide that neutralizes reactive

oxygen species (ROS), thereby protecting cells from oxidative damage.[9] This L-cystine-

glutathione axis is fundamental for maintaining redox homeostasis.[9]
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L-Cystine uptake and its role in the glutathione antioxidant pathway.[1][9]
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Analytical Methodologies
Accurate quantification of L-cysteine and its derivatives is essential for quality control and

research. High-Performance Liquid Chromatography (HPLC), particularly Reverse-Phase

HPLC (RP-HPLC) with pre-column derivatization, is a widely used and robust method.[10][11]

Derivatization is necessary to introduce a chromophore or fluorophore, making the amino acid

detectable by UV-Vis or fluorescence detectors.

Experimental Protocol: RP-HPLC with Pre-Column
Derivatization
The following is a representative protocol for the determination of L-cysteine hydrochloride in a

pharmaceutical preparation using 2,4-dinitrochlorobenzene (DNCB) as the derivatizing agent.

[11]

Standard and Sample Preparation: Prepare a stock solution of L-cysteine hydrochloride

standard in a suitable solvent (e.g., purified water). Prepare the sample solution (e.g., from

an injection) by diluting it to fall within the linear range of the calibration curve.

Pre-column Derivatization:

To an aliquot of the standard or sample solution, add the derivatizing agent, 2,4-

dinitrochlorobenzene.

The reaction is typically carried out in a buffered, alkaline medium (e.g., pH 8.2) to

facilitate the reaction between DNCB and the thiol group of cysteine.

Incubate the mixture at a controlled temperature for a specific time to ensure complete

derivatization.

Chromatographic Conditions:

HPLC System: A standard RP-HPLC system equipped with a UV detector.

Column: Agilent HC C18 column (4.6 mm × 250 mm, 5 µm).[11]
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Mobile Phase: A mixture of acetonitrile and a phosphate buffer (e.g., 0.014 mol·L⁻¹

K₂HPO₄), typically in a 50:50 ratio, adjusted to a specific pH (e.g., 8.2).[11]

Flow Rate: 1.0 mL·min⁻¹.[11]

Detection Wavelength: 360 nm.[11]

Analysis and Quantification: Inject the derivatized standard and sample solutions into the

HPLC system. The concentration of L-cysteine hydrochloride in the sample is determined by

comparing its peak area to a calibration curve generated from the derivatized standards.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/Y2010/V45/I18/1420
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/Y2010/V45/I18/1420
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/Y2010/V45/I18/1420
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

HPLC Analysis

Data Processing

Sample/Standard
Solution

Add Derivatizing Agent
(e.g., DNCB)

Incubate (Controlled
Temp & Time)

Inject into HPLC

Separation on
C18 Column

UV Detection
(360 nm)

Generate Chromatogram

Quantify using
Calibration Curve

Click to download full resolution via product page

General workflow for RP-HPLC analysis with pre-column derivatization.[11]
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Applications in Research and Drug Development
L-cystine hydrochloride and its related compounds are utilized across multiple industries.

Pharmaceuticals: It serves as a precursor in drug synthesis and is used as a mucolytic agent

in respiratory medications to break down mucus.[3] It is also a component in parenteral

nutrition solutions and acts as a detoxifying agent.[3][12]

Food Industry: Used as a dough conditioner to improve the texture of baked goods and as

an antioxidant in products like natural fruit juices.[4][13]

Cosmetics: Incorporated into formulations as an antioxidant and reducing agent.[4]

Research: In cell culture, it is a key supplement for maintaining cellular health and mitigating

oxidative stress.

Safety and Handling
L-cysteine hydrochloride is classified as a hazardous substance and requires careful handling.

Table 3: Safety and Handling Information | Category | Information | Reference | | :--- | :--- | :--- | |

Hazard Statements | H315: Causes skin irritation.H319: Causes serious eye irritation.H335:

May cause respiratory irritation. |[13][14] | | Precautionary Statements | P261: Avoid breathing

dust.P280: Wear protective gloves/eye protection.P271: Use only in a well-ventilated area. |[13]

[14] | | First Aid | Eyes: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If irritation persists, get medical advice.[14]

[15]Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[14]

[15]Inhalation: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[14][15] | | Storage | Store in a dry, cool, and well-

ventilated place.[13] Keep container tightly closed.[14] Store locked up.[14] | | Incompatibilities |

Strong oxidizing agents, some metals.[1][5] | | Fire Fighting | Use water, foam, or dry

extinguishing powder. The substance is combustible.[16] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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